Oganomycin A
Overview
Description
Oganomycin A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Geldanamycin and Neuroprotection
Geldanamycin, a compound related to Oganomycin A, has been shown to reduce neuronal damage in mouse hippocampal organotypic slice cultures subjected to oxygen-glucose deprivation, a model for ischemia. This study indicates potential neuroprotective applications of geldanamycin and related compounds in conditions like stroke or brain injury (Ouyang, Xu, & Giffard, 2005).
Antimicrobial Properties of Related Compounds
Studies on Ocimum gratissimum and Emilia coccinea leaf extracts, containing compounds structurally related to this compound, have revealed significant antimicrobial properties. These findings suggest potential applications of this compound in developing natural antimicrobial agents for use in consumer products and medical applications (Besong et al., 2018).
Engineered Biosynthesis in Drug Development
Research on the engineered biosynthesis of ansamycin polyketide precursors in Escherichia coli, related to this compound, highlights the potential for utilizing bioengineering in drug development. This approach can lead to more efficient production of complex natural products, including this compound derivatives (Watanabe, Rude, Walsh, & Khosla, 2003).
Bacteriocins and Antimicrobial Applications
Research on bacteriocins, which include compounds like this compound, suggests their potential use in developing next-generation antibiotics. Their unique properties may also extend to novel applications such as carrier molecules in drug delivery systems or in cancer treatment (Chikindas et al., 2018).
Properties
Molecular Formula |
C24H27N3O13S2 |
|---|---|
Molecular Weight |
629.6 g/mol |
IUPAC Name |
(6R,7S)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-7-methoxy-8-oxo-3-[[(E)-3-(4-sulfooxyphenyl)prop-2-enoyl]oxymethyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C24H27N3O13S2/c1-38-24(26-17(28)4-2-3-16(25)20(30)31)22(34)27-19(21(32)33)14(12-41-23(24)27)11-39-18(29)10-7-13-5-8-15(9-6-13)40-42(35,36)37/h5-10,16,23H,2-4,11-12,25H2,1H3,(H,26,28)(H,30,31)(H,32,33)(H,35,36,37)/b10-7+/t16-,23-,24+/m1/s1 |
InChI Key |
WZUOYYCVBUQXEE-CULMAWHJSA-N |
Isomeric SMILES |
CO[C@@]1([C@@H]2N(C1=O)C(=C(CS2)COC(=O)/C=C/C3=CC=C(C=C3)OS(=O)(=O)O)C(=O)O)NC(=O)CCC[C@H](C(=O)O)N |
SMILES |
COC1(C2N(C1=O)C(=C(CS2)COC(=O)C=CC3=CC=C(C=C3)OS(=O)(=O)O)C(=O)O)NC(=O)CCCC(C(=O)O)N |
Canonical SMILES |
COC1(C2N(C1=O)C(=C(CS2)COC(=O)C=CC3=CC=C(C=C3)OS(=O)(=O)O)C(=O)O)NC(=O)CCCC(C(=O)O)N |
Synonyms |
oganomycin A oganomycin B oganomycin F oganomycin G oganomycin GA oganomycin GB oganomycin GF oganomycin GG oganomycin GH oganomycin GI oganomycin H oganomycin I oganomycins |
Origin of Product |
United States |
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